Cas no 329228-22-0 (1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE)

• Product name: 1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE
• CAS No: 329228-22-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5362206
• PubChem ID: 693042

1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE
• Ethanone, 1-(2-hydroxyimidazo[1,2-a]pyridin-3-yl)-
• 1-{2-hydroxyimidazo1,2-apyridin-3-yl}ethan-1-one

• Inchi： 1S/C9H8N2O2/c1-6(12)8-9(13)10-7-4-2-3-5-11(7)8/h2-5,13H,1H3
• InChI Key： JJKWOCRVMRBLGY-UHFFFAOYSA-N
• SMILES： C(=O)(C1N2C(=NC=1O)C=CC=C2)C

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE

Comprehensive Overview of 1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE (CAS No. 329228-22-0): Properties, Applications, and Research Insights

1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE (CAS No. 329228-22-0) is a specialized organic compound belonging to the imidazo[1,2-a]pyridine derivative family. This heterocyclic scaffold has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile reactivity. The compound's hydroxy and ketone functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery programs targeting inflammation and metabolic disorders.

Recent studies highlight the growing demand for imidazo[1,2-a]pyridine derivatives in medicinal chemistry, with researchers exploring their potential as kinase inhibitors and GPCR modulators. The 1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE structure serves as a privileged scaffold for designing novel therapeutic agents, especially in oncology and neurodegenerative disease research. Its CAS No. 329228-22-0 is frequently cited in patent literature for innovative synthetic routes and biological evaluations.

From a synthetic chemistry perspective, this compound demonstrates remarkable stability under various reaction conditions, making it suitable for multistep organic synthesis. The presence of both hydroxyimino and acetyl groups allows for diverse chemical modifications, enabling the creation of libraries of analogs for structure-activity relationship studies. Current trends in green chemistry have prompted investigations into eco-friendly preparation methods for such heterocyclic systems.

Analytical characterization of 1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE typically involves advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The imidazo[1,2-a]pyridine core exhibits distinctive spectral features that facilitate its identification in complex reaction mixtures.

In material science applications, derivatives of CAS No. 329228-22-0 have shown promise as organic semiconductors and fluorescent probes. The conjugated π-system of the imidazo[1,2-a]pyridine moiety contributes to interesting photophysical properties, with potential applications in OLED technology and molecular sensing devices. Researchers are particularly interested in its electron transport characteristics and thermal stability.

The pharmaceutical industry continues to explore 1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE as a precursor for drug candidates. Recent publications suggest its derivatives may modulate various biological targets, including protein-protein interactions and enzyme active sites. The compound's bioisosteric properties make it valuable for medicinal chemists seeking to optimize drug-like characteristics while maintaining therapeutic efficacy.

Quality control standards for CAS No. 329228-22-0 require rigorous analytical validation to ensure batch-to-batch consistency. Current Good Manufacturing Practice (cGMP) guidelines dictate specific purity thresholds for pharmaceutical applications, typically exceeding 98% HPLC purity. The compound's stability under various storage conditions has been extensively documented, with recommended storage in amber glass containers under inert atmosphere.

Emerging research directions for imidazo[1,2-a]pyridine derivatives include their potential in catalysis and supramolecular chemistry. The 1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE structure has demonstrated utility as a ligand in transition metal complexes, with applications in asymmetric synthesis. These developments align with current interests in sustainable chemical processes and atom economy.

From a commercial perspective, the global market for imidazo[1,2-a]pyridine-based compounds is projected to grow steadily, driven by pharmaceutical R&D investments. Suppliers of CAS No. 329228-22-0 typically offer custom synthesis services and bulk quantities to meet diverse research needs. The compound's intellectual property landscape remains active, with new patents regularly filed for novel applications and derivatives.

Safety evaluations of 1-(2-HYDROXYIMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANONE indicate standard handling precautions for laboratory chemicals. Material Safety Data Sheets (MSDS) recommend proper personal protective equipment including gloves and safety glasses when working with this compound. Environmental fate studies suggest moderate biodegradability under appropriate conditions.

Future research on CAS No. 329228-22-0 will likely focus on expanding its utility in combinatorial chemistry and high-throughput screening platforms. The compound's structural versatility positions it as a valuable building block for drug discovery pipelines. Additionally, its potential in material science innovations continues to attract interdisciplinary research attention.